CID 6336554

Specification

• CAS No.: 12173-10-3
• Molecular Formula: AlCaH6KNaO3Si
• Molecular Weight: 211.28 g/mol
• Standard InChI: InChI=1S/Al.Ca.K.Na.3H2O.Si/h;;;;3*1H2
• Standard InChI Key: JYIBXUUINYLWLR-UHFFFAOYSA-N
• SMILES: O.O.O.[Na].[Al].[Si].[K].[Ca]
• Canonical SMILES: O.O.O.[Na].[Al].[Si].[K].[Ca]

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

Clinoptilolite (CID 6336554) possesses a complex aluminosilicate framework consisting of silica and alumina tetrahedra. The structural arrangement creates a three-dimensional network of channels and cavities, which house water molecules and exchangeable cations. This distinctive architecture is responsible for the mineral's exceptional absorption and ion-exchange capabilities.
The compound's chemical identity can be represented through several standard chemical identifiers:

Property	Value
InChI	InChI=1S/Al.Ca.K.Na.3H2O.Si/h;;;;3*1H2;
InChI Key	JYIBXUUINYLWLR-UHFFFAOYSA-N
Canonical SMILES	O.O.O.[Na].[Al].[Si].[K].[Ca]
Molecular Formula	AlCaH6KNaO3Si
DSSTOX Substance ID	DTXSID501019924
The molecular structure reveals exchangeable cations (primarily Na+, K+, Ca2+) within the porous framework, which are critical to the compound's functional properties and applications.

Physical and Chemical Properties

Clinoptilolite demonstrates remarkable physical and chemical stability, making it valuable for numerous applications. Its structure remains stable up to temperatures approaching 400°C, enabling its use in high-temperature environments. The mineral's porosity creates a high specific surface area, enhancing its adsorption capacity for various substances.
The Si/Al ratio in clinoptilolite's framework significantly influences its reactivity, particularly with polar molecules. The presence of hydroxyl groups (–OH) on the surface further enhances its chemical interactions with the environment. This zeolite's unique combination of thermal stability, porosity, and surface chemistry contributes to its effectiveness in various applications ranging from environmental remediation to potential biomedical uses.

Synthesis and Production Methods

Natural Occurrence and Mining

Clinoptilolite occurs naturally in sedimentary rocks formed from volcanic materials. The primary production method involves mining natural deposits, followed by mechanical processing through crushing, milling, and sieving to obtain the desired particle size distribution. This natural zeolite is subsequently subjected to various treatments to enhance its properties for specific applications.

Synthetic Routes and Laboratory Preparation

In laboratory settings, clinoptilolite can be synthesized through various methods, including hydrothermal synthesis, ion exchange, and solid-state reactions. The hydrothermal technique is particularly notable, involving water as a solvent and a base as a mineralizer. While this approach yields high-quality material, it requires specialized equipment such as autoclaves and presents challenges related to the management of corrosive byproducts.

Industrial Production and Modification

Industrial production of clinoptilolite typically begins with natural zeolite mining, followed by various modification techniques to enhance specific properties:

• Acid treatment: Enhances silicon content and creates mesoporosity

• Alkali treatment: Modifies cation exchange capacity

• Surfactant modification: Creates organophilic surfaces for organic pollutant adsorption

• Thermal activation: Removes water to increase adsorption capacity
  These modification methods enable customization of the zeolite for specific applications in environmental remediation, agriculture, and potential medical uses.

Chemical Reactions and Mechanisms

Ion Exchange Reactions

The primary reaction mechanism of clinoptilolite involves cation exchange, where mobile cations within its porous structure are replaced by environmental or biological cations. This property makes it particularly effective for various applications.

Heavy Metal Sequestration

Clinoptilolite demonstrates remarkable efficiency in exchanging its native cations with toxic heavy metals such as Pb2+, Cd2+, and Hg2+. Studies have shown that in lead-intoxicated mice, a clinoptilolite-based sorbent (KLS-10-MA) reduced intestinal lead accumulation by more than 70% through ion exchange mechanisms.

Ammonium Binding

The zeolite exhibits high affinity for ammonium ions (NH4+), making it valuable in wastewater treatment applications and agricultural settings for mitigating nitrogen pollution.

Adsorption Processes

Beyond ion exchange, clinoptilolite engages in adsorption processes through chemisorption (chemical bonding) or physisorption (physical interactions).

Organophosphate Detoxification

Research with rats exposed to organophosphates has demonstrated clinoptilolite's ability to restore cholinesterase activity by adsorbing toxins through dipole-dipole interactions or esterification with surface hydroxyl groups.

Nitrate Reduction

Dietary supplementation with clinoptilolite in dairy cattle reduced systemic nitrate burden by adsorbing NO3− ions, resulting in improved metabolic health outcomes.

Mechanistic Insights

The surface chemistry of clinoptilolite, particularly its Si/Al ratio and the presence of hydroxyl groups (–OH), significantly enhances its reactivity with polar molecules. The mineral's thermal stability (maintaining functionality up to 400°C) enables its application in high-temperature environments.

Biological Activity and Interactions

Mechanisms of Action in Biological Systems

Clinoptilolite's interaction with biological systems primarily occurs through its ability to bind and immobilize harmful substances. The mineral's high porosity and absorbent nature allow it to target environmental pollutants and toxins, significantly reducing their bioavailability in biological systems.
The mode of action involves chemisorption or complexation of cations and oxide precipitation onto the clinoptilolite surface. This mechanism enables effective sequestration of heavy metals and other contaminants from aqueous environments, including biological fluids.

Research Applications and Scientific Studies

Environmental Applications

Clinoptilolite has been extensively studied for environmental remediation due to its exceptional ability to remove pollutants through ion exchange and adsorption mechanisms.

Application	Mechanism	Effectiveness
Heavy Metal Removal	Cation exchange	>70% reduction in lead accumulation
Ammonium Removal	Ion exchange	High selectivity for NH4+
Organophosphate Detoxification	Adsorption	Restoration of cholinesterase activity
Nitrate Reduction	Adsorption	Reduced systemic nitrate burden

Catalytic Applications

In chemical research, clinoptilolite serves as both a catalyst and photocatalyst for various reactions. Its porous structure provides an ideal environment for facilitating chemical transformations.

Current Research Methodologies

Modern research on clinoptilolite employs sophisticated analytical techniques to characterize its properties and applications:

• Spectroscopic methods (XRD, FTIR, NMR) for structural characterization

• Thermal analysis techniques (TGA, DSC) for stability assessment

• Surface analysis methods (BET, SEM, TEM) for morphological studies

• Mass spectrometry and chromatography for compositional analysis
  These methodologies enable researchers to develop focused research questions regarding clinoptilolite's potential applications and mechanisms of action.

Comparison with Similar Compounds

Structural Analogs

When comparing clinoptilolite with other zeolites, significant structural differences influence their respective applications and effectiveness:

Property	Clinoptilolite (CID 6336554)	Other Natural Zeolites
Framework Structure	Heulandite group	Variable structures (chabazite, mordenite, etc.)
Si/Al Ratio	Higher (typically 4-5.5)	Variable (2-5 depending on type)
Cation Exchange Capacity	Moderate to high	Variable depending on structure
Thermal Stability	Up to 400°C	Variable depending on type
Pore Size	Intermediate	Variable (microporous to mesoporous)
The structural differences between clinoptilolite and other zeolites significantly impact their performance in various applications, particularly their selectivity for specific ions and molecules.

Functional Comparison

Functionally, clinoptilolite shares certain applications with other adsorbent materials, though with distinctive performance characteristics:

Application	Clinoptilolite	Activated Carbon	Ion Exchange Resins
Heavy Metal Removal	High capacity, selective	Good but less selective	High capacity, selective
Ammonia Removal	Excellent	Moderate	Good
Organic Compound Adsorption	Moderate	Excellent	Limited
Regeneration Potential	Multiple cycles possible	Requires intensive processes	Multiple cycles possible
Cost Effectiveness	High (natural material)	Moderate	Lower (synthetic)
These functional comparisons highlight clinoptilolite's unique position among adsorbent materials, offering a balance of selectivity, capacity, and cost-effectiveness for specific applications.

Future Research Directions

Emerging Applications

Based on current research trends, several promising directions for clinoptilolite applications are emerging:

• Biomedical applications: Further exploration of clinoptilolite's potential in drug delivery systems, wound healing, and detoxification therapies

• Agricultural innovations: Development of controlled-release fertilizers and soil amendments for sustainable agriculture

• Environmental engineering: Advanced water treatment systems and environmental remediation technologies

• Composite materials: Integration with polymers and other materials for enhanced functionality

Methodological Advances

Future research on clinoptilolite would benefit from:

• Advanced computational modeling to predict ion exchange selectivity and adsorption behavior

• Standardized protocols for modification and characterization to ensure reproducibility

• In-depth toxicological studies to assess long-term safety in various applications

• Scale-up methodologies for industrial applications of modified clinoptilolite materials